2-[3-({3-[(3,4-dimethylphenyl)amino]-1-piperidinyl}methyl)phenoxy]ethanol

• IUPAC Name: 2-[3-[[3-(3,4-dimethylanilino)piperidin-1-yl]methyl]phenoxy]ethanol
• InChI: InChI=1S/C22H30N2O2/c1-17-8-9-20(13-18(17)2)23-21-6-4-10-24(16-21)15-19-5-3-7-22(14-19)26-12-11-25/h3,5,7-9,13-14,21,23,25H,4,6,10-12,15-16H2,1-2H3
• InChI Key: IBGFIWVCEXVTRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2CCCN(C2)CC3=CC(=CC=C3)OCCO)C
• Molecular Formula: C22H30N2O2
• Molecular Weight: 354.5 g/mol

Description

2-[3-({3-[(3,4-dimethylphenyl)amino]-1-piperidinyl}methyl)phenoxy]ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as DMPE or DMPEA and is a member of the family of phenylethanolamines. DMPE has been found to have a wide range of biological effects, making it an interesting subject for further research.

Mechanism of Action

The exact mechanism of action of DMPE is not fully understood, but it is believed to act primarily as a modulator of neurotransmitter and receptor activity in the brain. It has been found to interact with a number of different receptors, including dopamine, serotonin, and adrenergic receptors.
Biochemical and Physiological Effects:
DMPE has been found to have a number of interesting biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters, including dopamine and serotonin, and to modulate the activity of certain receptors in the brain. It has also been found to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

DMPE has a number of advantages for use in lab experiments, including its ability to modulate neurotransmitter and receptor activity in the brain, its antioxidant properties, and its relative ease of synthesis. However, it also has some limitations, including its potential for toxicity at high doses and its relatively short half-life in the body.

Future Directions

There are a number of potential future directions for research on DMPE. One area of interest is its potential applications in the treatment of neurological and psychiatric disorders, such as depression and anxiety. Another area of interest is its potential use as a research tool for studying the activity of neurotransmitters and receptors in the brain. Additional research is also needed to better understand the mechanism of action of DMPE and to identify any potential side effects or limitations associated with its use.

Synthesis Methods

DMPE can be synthesized using a variety of methods, including the reaction of 3-(3,4-dimethylphenylamino)-1-chloropropane with 2-phenoxyethanol in the presence of a base catalyst. Other methods involve the use of different starting materials and reaction conditions, but all result in the formation of DMPE.

Scientific Research Applications

DMPE has been studied for its potential applications in a variety of scientific fields, including pharmacology, neuroscience, and biochemistry. It has been found to have a number of interesting biological effects, including its ability to modulate the activity of certain neurotransmitters and receptors in the brain.